Cas no 1449117-51-4 (2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride)

• Product Name: 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride
• CAS No: 1449117-51-4
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• MDL: MFCD23704680
• CID: 2092588
• PubChem ID: 75464910
• Update Time: 2025-05-26

2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride
• CS2802
• 2-[4-(chloromethyl)pyrazol-1-yl]pyridine;hydrochloride
• 1449117-51-4
• 2-[4-(chloromethyl)pyrazol-1-yl]pyridine hydrochloride
• 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine HCl
• MFCD23704680
• 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridinehydrochloride
• AKOS024462483

• MDL： MFCD23704680
• Inchi： 1S/C9H8ClN3.ClH/c10-5-8-6-12-13(7-8)9-3-1-2-4-11-9;/h1-4,6-7H,5H2;1H
• InChI Key： BJAOCKJFORRXTM-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C2C=CC=CN=2)C=1.Cl

Computed Properties

• Exact Mass: 229.0173527g/mol
• Monoisotopic Mass: 229.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride

Comprehensive Overview of 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride (CAS No. 1449117-51-4)

2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride (CAS No. 1449117-51-4) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the pyrazole-pyridine family, known for its versatile applications in drug discovery and material science. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride has garnered significant attention due to its unique structural properties and potential therapeutic applications.

The molecular structure of 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride features a pyrazole ring linked to a pyridine moiety via a chloromethyl group. This configuration enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers often explore its use in the development of kinase inhibitors, anti-inflammatory agents, and other bioactive compounds. The presence of the chloromethyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, the interest in 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride has surged, particularly in the context of targeted drug delivery systems and personalized medicine. As the pharmaceutical industry shifts toward precision therapeutics, compounds like this play a pivotal role in designing molecules with high specificity and efficacy. Additionally, its application in catalysis and material science has been explored, with studies highlighting its potential in creating advanced polymers and coatings.

One of the key advantages of 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride is its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry. These methods enhance yield and reduce reaction times, aligning with the growing emphasis on sustainable and efficient chemical processes. Furthermore, its stability under various conditions makes it a reliable choice for large-scale production and industrial applications.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR) in medicinal chemistry. By modifying its functional groups, scientists can investigate how subtle changes impact biological activity, paving the way for innovative drug candidates. This approach is particularly valuable in addressing unmet medical needs, such as resistant infections and chronic diseases.

From a commercial perspective, 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Quality control measures, including HPLC and NMR analysis, ensure its purity and consistency, which are critical for reproducible results in experimental settings. As the demand for high-purity intermediates grows, this compound remains a staple in the toolkit of synthetic chemists.

Looking ahead, the potential applications of 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride are expected to expand, driven by advancements in computational chemistry and artificial intelligence. These technologies enable faster screening of compound libraries, identifying promising candidates for further development. By integrating machine learning and molecular modeling, researchers can optimize the design of derivatives with enhanced properties, accelerating the drug discovery pipeline.

In conclusion, 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine hydrochloride (CAS No. 1449117-51-4) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and catalysis, reflecting its broad utility. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of innovation, contributing to the development of next-generation therapeutics and advanced materials.